Cas no 226-05-1 (7H-Benzo[c]thioxanthene)

7H-Benzo[c]thioxanthene structure
7H-Benzo[c]thioxanthene structure
Product name:7H-Benzo[c]thioxanthene
CAS No:226-05-1
MF:C17H12S
MW:248.342183113098
CID:286793
PubChem ID:15206317

7H-Benzo[c]thioxanthene Chemical and Physical Properties

Names and Identifiers

    • 7H-Benzo[c]thioxanthene
    • 3,4-Benzothioxanthene
    • 7H-12-Thiabenz[a]anthracene
    • DTXSID30569993
    • 226-05-1
    • Inchi: InChI=1S/C17H12S/c1-3-7-15-12(5-1)9-10-14-11-13-6-2-4-8-16(13)18-17(14)15/h1-10H,11H2
    • InChI Key: WCSYOSRGOYTQOX-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC3=C2SC2=C(C=CC=C2)C3)C=CC=1

Computed Properties

  • Exact Mass: 248.06606
  • Monoisotopic Mass: 248.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3Ų
  • XLogP3: 5.2

Experimental Properties

  • PSA: 0

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